Cas no 866008-58-4 (2-(Phenylmethylidene)-N,N'-bis[4-(trifluoromethyl)phenyl]propanediamide)
2-(Phenylmethylidene)-N,N'-bis[4-(trifluoromethyl)phenyl]propanediamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(phenylmethylidene)-N,N'-bis[4-(trifluoromethyl)phenyl]propanediamide
- Propanediamide, 2-(phenylmethylene)-N1,N3-bis[4-(trifluoromethyl)phenyl]-
- 866008-58-4
- 2-(phenylmethylene)-N~1~,N~3~-bis[4-(trifluoromethyl)phenyl]malonamide
- MS-2740
- 2-(Phenylmethylene)-N1,N3-bis[4-(trifluoromethyl)phenyl]propanediamide
- AKOS005110530
- 2-benzylidene-N,N'-bis[4-(trifluoromethyl)phenyl]propanediamide
- DTXSID801153804
- 2-(Phenylmethylidene)-N,N'-bis[4-(trifluoromethyl)phenyl]propanediamide
-
- Inchi: 1S/C24H16F6N2O2/c25-23(26,27)16-6-10-18(11-7-16)31-21(33)20(14-15-4-2-1-3-5-15)22(34)32-19-12-8-17(9-13-19)24(28,29)30/h1-14H,(H,31,33)(H,32,34)
- InChI Key: HHAZTWDDGFFHLA-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(C(F)(F)F)C=C1)(=O)/C(=C\C1=CC=CC=C1)/C(NC1=CC=C(C(F)(F)F)C=C1)=O
Computed Properties
- Exact Mass: 478.11159673g/mol
- Monoisotopic Mass: 478.11159673g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 34
- Rotatable Bond Count: 5
- Complexity: 677
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.1
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- Density: 1.425±0.06 g/cm3(Predicted)
- Boiling Point: 622.8±55.0 °C(Predicted)
- pka: 10.72±0.70(Predicted)
2-(Phenylmethylidene)-N,N'-bis[4-(trifluoromethyl)phenyl]propanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625500-1mg |
2-Benzylidene-N1,N3-bis(4-(trifluoromethyl)phenyl)malonamide |
866008-58-4 | 98% | 1mg |
¥499.00 | 2024-04-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625500-2mg |
2-Benzylidene-N1,N3-bis(4-(trifluoromethyl)phenyl)malonamide |
866008-58-4 | 98% | 2mg |
¥578.00 | 2024-04-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1625500-5mg |
2-Benzylidene-N1,N3-bis(4-(trifluoromethyl)phenyl)malonamide |
866008-58-4 | 98% | 5mg |
¥573.00 | 2024-04-28 |
2-(Phenylmethylidene)-N,N'-bis[4-(trifluoromethyl)phenyl]propanediamide Related Literature
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Attila N. Lázár,Derek Clarke,Helen Adams,Abdur Razzaque Akanda,Sylvia Szabo,Robert J. Nicholls,Zoe Matthews,Dilruba Begum,Abul Fazal M. Saleh,Md. Anwarul Abedin,Andres Payo,Peter Kim Streatfield,Craig Hutton,M. Shahjahan Mondal,Abu Zofar Md. Moslehuddin Environ. Sci.: Processes Impacts, 2015,17, 1018-1031
Additional information on 2-(Phenylmethylidene)-N,N'-bis[4-(trifluoromethyl)phenyl]propanediamide
Introduction to 2-(Phenylmethylidene)-N,N'-bis[4-(trifluoromethyl)phenyl]propanediamide (CAS No. 866008-58-4)
2-(Phenylmethylidene)-N,N'-bis[4-(trifluoromethyl)phenyl]propanediamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 866008-58-4, belongs to a class of molecules that exhibit promising properties for further research and development. The presence of multiple functional groups, including a phenylmethylidene core and bis[4-(trifluoromethyl)phenyl]amino units, makes this molecule a candidate for various applications, particularly in the design of novel therapeutic agents and advanced materials.
The structural composition of 2-(Phenylmethylidene)-N,N'-bis[4-(trifluoromethyl)phenyl]propanediamide is characterized by its rigid aromatic framework, which is further stabilized by the incorporation of trifluoromethyl groups. These groups are known to enhance the metabolic stability and lipophilicity of molecules, making them more suitable for oral administration and improving their interaction with biological targets. The phenylmethylidene moiety, on the other hand, introduces a degree of flexibility while maintaining electronic delocalization across the conjugated system. This balance between rigidity and flexibility is crucial for optimizing binding affinity and pharmacokinetic profiles.
In recent years, there has been a growing interest in developing small-molecule inhibitors that target specific enzymes involved in disease pathways. 2-(Phenylmethylidene)-N,N'-bis[4-(trifluoromethyl)phenyl]propanediamide has been investigated for its potential as an inhibitor of various kinases and proteases, which are key players in processes such as cell proliferation, inflammation, and apoptosis. Preliminary studies have shown that this compound exhibits inhibitory activity against certain kinases, suggesting its utility in the development of targeted therapies for cancers and inflammatory disorders.
The trifluoromethyl group in the 4-(trifluoromethyl)phenyl moiety plays a critical role in modulating the electronic properties of the molecule. This group not only increases the lipophilicity but also influences the hydrogen bonding capabilities, which are essential for effective binding to biological targets. The presence of multiple aromatic rings also enhances the compound's ability to interact with proteins through π-π stacking interactions, further contributing to its binding affinity. These features make 2-(Phenylmethylidene)-N,N'-bis[4-(trifluoromethyl)phenyl]propanediamide a promising candidate for structure-based drug design.
Advances in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules to biological targets with high accuracy. Molecular docking studies have been performed using 2-(Phenylmethylidene)-N,N'-bis[4-(trifluoromethyl)phenyl]propanediamide as a lead compound to identify potential binding pockets on target enzymes. These studies have revealed that the compound can effectively occupy binding sites on kinases and proteases, suggesting its potential as a scaffold for further derivatization. By leveraging computational tools, researchers can optimize the structure of this compound to improve its potency and selectivity.
In addition to its pharmaceutical applications, 2-(Phenylmethylidene)-N,N'-bis[4-(trifluoromethyl)phenyl]propanediamide has also been explored for its potential in materials science. The rigid aromatic structure and electron-withdrawing trifluoromethyl groups make this compound suitable for use as a building block in the synthesis of advanced polymers and liquid crystals. These materials exhibit unique properties such as high thermal stability, optical transparency, and mechanical strength, making them valuable for applications in electronics, coatings, and nanotechnology.
The synthesis of 2-(Phenylmethylidene)-N,N'-bis[4-(trifluoromethyl)phenyl]propanediamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between phenacyl derivatives and diamines, followed by functional group modifications to introduce the trifluoromethyl groups. Advances in synthetic methodologies have enabled researchers to streamline these processes, making it more feasible to produce larger quantities of this compound for research purposes.
Recent research has also focused on exploring the pharmacological properties of derivatives of 2-(Phenylmethylidene)-N,N'-bis[4-(trifluoromethyl)phenyl]propanediamide. By modifying specific functional groups or introducing new ones, researchers can fine-tune the biological activity of these compounds. For example, replacing one of the amino groups with a hydroxymethylene or carboxylic acid group can alter the pharmacokinetic profile without significantly affecting binding affinity. Such modifications are crucial for developing lead compounds that exhibit optimal therapeutic efficacy.
The use of high-throughput screening (HTS) techniques has accelerated the discovery process by allowing researchers to test thousands of compounds against various biological targets simultaneously. 2-(Phenylmethylidene)-N,N'-bis[4-(trifluoromethyl)phenyl]propanediamide has been included in several HTS campaigns aimed at identifying new inhibitors of kinases and proteases. The results from these screens have provided valuable insights into its potential as a therapeutic agent and have guided subsequent optimization efforts.
In conclusion,2-(Phenylmethylidene)-N,N'-bis[4-(trifluoromethyl)phenyl]propanediamide (CAS No. 866008-58-4) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for further research and development. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new therapies.
866008-58-4 (2-(Phenylmethylidene)-N,N'-bis[4-(trifluoromethyl)phenyl]propanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)